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Compound of Interest

Compound Name: D-Galactose-6-d2

Cat. No.: B1161185

Get Quote

Executive Summary
D-Galactose-6-d2 (CAS: N/A for specific isotopologue, parent CAS: 59-23-4) is a stable

isotope-labeled monosaccharide utilized primarily as a metabolic tracer in glycobiology and flux

analysis. By substituting the non-exchangeable protons at the C6 position with deuterium,

researchers can track galactose incorporation into glycoproteins, glycolipids, and the glycolytic

flux without the signal loss associated with exchangeable hydroxyl protons.

This guide synthesizes the physicochemical properties of the compound with rigorous handling

protocols. While the bulk physical properties (solubility, melting point) mirror unlabeled D-

galactose, the financial and experimental value of the isotopic label demands stricter

adherence to stability and storage protocols to prevent degradation or isotopic dilution.

Part 1: Physicochemical Profile[1]
The following data aggregates standard D-galactose properties, which are chemically

equivalent to the 6-d2 isotopologue for solubility and stability purposes. The isotopic mass shift

is the primary differentiator.
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Identity and Constants
Property Data Notes

Chemical Formula C₆H₁₀D₂O₆ Labeled at C6 position

Molecular Weight ~182.17 g/mol
+2.01 Da shift vs. unlabeled

(180.16)

Appearance
White to off-white crystalline

powder
Hygroscopic

Melting Point 167–170 °C Decomposes upon melting

Optical Rotation [α]D²⁰ +80.2° (equilibrium)
Subject to mutarotation (see

1.2)

Solubility Data
D-Galactose-6-d2 exhibits high hydrophilicity due to its five hydroxyl groups.

Solvent Solubility (at 25°C) Application Note

Water ~650 - 680 mg/mL
Highly soluble. Primary vehicle

for biological delivery.

DMSO ~50 - 100 mg/mL
Useful for organic synthesis or

hydrophobic cell assays.

Ethanol < 5 mg/mL
Poor solubility. Used for

precipitation/purification.[1][2]

Methanol < 10 mg/mL Sparingly soluble.
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Critical Insight (Mutarotation): upon dissolution in water, D-Galactose-6-d2 undergoes

mutarotation, equilibrating between

-pyranose (~32%) and

-pyranose (~64%) forms. For NMR studies, allow the solution to equilibrate for 24

hours at room temperature or use a catalytic amount of base to stabilize the spectra

before acquisition.

Part 2: Stability and Storage[4][5]
The stability of D-Galactose-6-d2 is threatened by three vectors: biological contamination,

chemical degradation (Maillard), and hygroscopic clumping.

Storage Conditions
Solid State: Store at -20°C in a tightly sealed container with desiccant. The compound is

hygroscopic; moisture absorption alters the effective mass, leading to concentration errors in

stock preparation.

Aqueous Solution: Stable for 1 month at 4°C if sterile. For long-term storage, aliquot and

freeze at -80°C. Avoid repeated freeze-thaw cycles.

Degradation Risks
Maillard Reaction (Browning):

Mechanism:[3][4] The aldehyde group (open-chain form) reacts with amines (amino acids,

proteins) under heat.

Prevention:Never autoclave D-Galactose-6-d2 solutions containing amino acids or buffers

like Tris/Glycine.

Epimerization:
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Under highly alkaline conditions (pH > 9), the C4 position can epimerize, potentially

converting the expensive label into D-Tagatose or D-Talose derivatives. Maintain pH 6.0–

8.0.

Isotopic Stability:

The C-D bonds at position 6 are non-exchangeable in aqueous media (unlike -OD

groups). The label is stable under physiological pH and temperature.

Part 3: Mechanistic Insight & Applications
The Leloir Pathway Tracking
The primary utility of D-Galactose-6-d2 is tracing flux through the Leloir pathway. Unlike C1-

labeled galactose (which loses the label during specific oxidative steps) or uniformly labeled

sugars (which scramble signals), the C6-d2 label is robustly retained until the triose phosphate

isomerase stage of glycolysis or entry into the Pentose Phosphate Pathway.

Diagram: Galactose Metabolism (Leloir Pathway)
The following diagram visualizes the metabolic fate of the substrate.[3][4][5][6]
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Caption: The Leloir Pathway. D-Galactose-6-d2 enters the cell and is phosphorylated by

Galactokinase (GALK), then uridylylated by GALT. The C6-d2 label remains intact through

conversion to Glucose-6-P.

Part 4: Experimental Protocols
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Preparation of Sterile Stock Solution (1 M)
Goal: Create a precise, sterile stock for cell culture spiking without inducing degradation.

Reagents:

D-Galactose-6-d2 (Solid)[2]

Milli-Q Water (18.2 MΩ)

0.22 µm PES (Polyethersulfone) Syringe Filter

Workflow:

Equilibration: Remove the isotope vial from the freezer and allow it to reach room

temperature (approx. 30 mins) before opening.

Reasoning: Opening a cold vial condenses atmospheric moisture onto the hygroscopic

powder, altering the weight and potentially hydrolyzing the sugar over time.

Gravimetry: Weigh 1.82 g of D-Galactose-6-d2.

Dissolution: Add water to approximately 80% of final volume (e.g., 8 mL). Vortex gently until

fully dissolved.

Note: Endothermic reaction; the solution may cool slightly.

Volume Adjustment: Adjust final volume to 10 mL with water.

Sterilization: Pass the solution through a 0.22 µm PES filter into a sterile cryovial.

Warning:Do not autoclave. Autoclaving at 121°C causes caramelization and isomerization

(HMF formation), changing the metabolic profile.

Storage: Aliquot into single-use volumes (e.g., 500 µL) and store at -20°C or -80°C.

Diagram: Stock Preparation Logic
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Caption: Workflow for preparing D-Galactose-6-d2 stocks. Filtration is critical to avoid thermal

degradation associated with autoclaving.

Quality Control: Isotopic Enrichment Verification
Before critical flux experiments, verify the material has not degraded or exchanged.

Method: LC-MS/MS (Negative Mode).

Transition: Monitor the [M-H]⁻ ion.

Unlabeled Galactose: m/z 179.
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Galactose-6-d2: m/z 181.

Criteria: The ratio of m/z 181 to 179 should be >98% (or per manufacturer CoA). Significant

presence of m/z 179 indicates contamination or labeling error.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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